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Compound of Interest

Compound Name:
5,6-dichloropyridine-3-sulfonyl

Chloride

Cat. No.: B1309417 Get Quote

Disclaimer: Specific disposal guidelines for 5,6-dichloropyridine-3-sulfonyl chloride are not

readily available. The following procedures are based on safety data sheets for structurally

similar compounds, including various dichloropyridine and pyridine-sulfonyl chlorides.

Researchers must consult their institution's environmental health and safety (EHS) department

for specific disposal requirements and adhere to all local, state, and federal regulations.

This guide provides essential safety and logistical information for the handling and disposal of

5,6-dichloropyridine-3-sulfonyl chloride, intended for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling Precautions
5,6-Dichloropyridine-3-sulfonyl chloride is a potentially hazardous chemical. Based on data

for similar compounds, it should be handled with extreme caution. Key hazards include:

Corrosivity: Causes severe skin burns and eye damage.[1]

Toxicity: Toxic if swallowed or inhaled.

Water Reactivity: Reacts with water, potentially violently, to liberate toxic and corrosive gases

such as hydrogen chloride.[2]

Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[3]

Skin Protection

Wear impervious gloves (e.g., nitrile rubber), a

lab coat, and other protective clothing to prevent

skin contact.[3]

Respiratory Protection

Use only in a well-ventilated area, preferably

under a chemical fume hood.[2][3] If inhalation

is a risk, use a NIOSH-approved respirator with

an appropriate cartridge.

Spill and Leak Procedures
In the event of a spill:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains or waterways.[3]

Cleanup:

Do not use water.[2][4]

Absorb the spill with an inert, dry material such as sand or vermiculite.

Carefully sweep or vacuum the material into a suitable, labeled, and sealable container for

disposal.[3][4]

Wash the spill area thoroughly with a suitable solvent (e.g., acetone) followed by soap and

water, collecting all cleaning materials for disposal as hazardous waste.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[3][4]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing. Seek immediate medical

attention.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][5]

Disposal Procedures
Disposal of 5,6-dichloropyridine-3-sulfonyl chloride and its contaminated materials must be

handled as hazardous waste.

Step 1: Classification

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to EPA guidelines (40 CFR 261.3) and consult state and local

regulations for complete and accurate classification.[5]

Step 2: Collection and Storage

Collect waste in a designated, compatible, and properly labeled hazardous waste container.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as water, bases, and strong oxidizing agents.[2][6]
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Keep the container tightly closed.[2][3]

Step 3: Professional Disposal

Dispose of the contents and container through an approved waste disposal plant.[2][3][5]

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for pickup and disposal.

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of 5,6-dichloropyridine-3-sulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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